3-(Piperidin-4-yl)oxazolidine-2,4-dione hydrochloride

• Molecular Formula: C8H12N2O3
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 3-piperidin-4-yl-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C8H12N2O3/c11-7-5-13-8(12)10(7)6-1-3-9-4-2-6/h6,9H,1-5H2
• InChI Key: PAAUPTFPLUXGTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2C(=O)COC2=O

Description

3-(Piperidin-4-yl)oxazolidine-2,4-dione hydrochloride is a heterocyclic organic compound characterized by an oxazolidine-2,4-dione core fused with a piperidin-4-yl group. Its molecular formula is C₈H₁₅ClN₂O₂, with a molecular weight of 206.67 g/mol . It is commonly utilized in pharmaceutical research, particularly in the development of enzyme inhibitors or receptor modulators due to its rigid bicyclic framework .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Piperidin-4-yl)-1,3-oxazolidine-2,4-dione typically involves the cyclization of appropriate precursors. One common method involves the reaction of piperidine derivatives with oxazolidine-2,4-dione under controlled conditions. The reaction is often catalyzed by acids or bases to facilitate the cyclization process .

Industrial Production Methods

In an industrial setting, the production of 3-(Piperidin-4-yl)-1,3-oxazolidine-2,4-dione may involve continuous flow reactors to ensure consistent quality and yield. The use of high-throughput screening and optimization of reaction conditions, such as temperature and pressure, is crucial for large-scale production .

Chemical Reactions Analysis

Types of Reactions

3-(Piperidin-4-yl)-1,3-oxazolidine-2,4-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxazolidinones.

Reduction: Reduction reactions can yield piperidine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed.

Major Products Formed

The major products formed from these reactions include various substituted piperidines and oxazolidinones, which can have diverse pharmacological activities .

Scientific Research Applications

3-(Piperidin-4-yl)-1,3-oxazolidine-2,4-dione has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly for its ability to interact with specific biological targets.

Industry: The compound is used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 3-(Piperidin-4-yl)-1,3-oxazolidine-2,4-dione involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the functional groups present in the molecule .

Comparison with Similar Compounds

To contextualize its properties and applications, 3-(Piperidin-4-yl)oxazolidine-2,4-dione hydrochloride is compared to structurally and functionally related compounds, including imidazolidine-diones, thiazolidine-diones, and analogs with alternative heterocyclic systems.

Structural and Physicochemical Comparisons

Compound Name	Core Structure	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Features	Notable Properties
3-(Piperidin-4-yl)oxazolidine-2,4-dione HCl	Oxazolidine-2,4-dione	C₈H₁₅ClN₂O₂	206.67	Piperidin-4-yl group	High polarity due to carbonyl groups
Compound 9 ()	Imidazolidine-2,4-dione	C₂₄H₂₈ClFN₃O₄	503.95	4-Chlorophenoxy-piperidinyl, fluorophenyl	Purity: 100%; Retention time: 5.10 min
4a (Thiazolidine-2,4-dione, )	Thiazolidine-2,4-dione	C₁₃H₁₄N₂O₃S	290.33	Furan-2-ylmethylene, piperidin-1-ylmethyl	COX-2 inhibitory activity
3-(Azetidin-3-yl)oxazolidine-2,4-dione HCl	Oxazolidine-2,4-dione	C₆H₉ClN₂O₃	192.60	Azetidin-3-yl (4-membered ring)	Smaller ring size; lower molecular weight
(Z)-5-(4-Chlorobenzylidene)-3-p-tolyloxazolidine-2,4-dione ()	Oxazolidine-2,4-dione	C₁₇H₁₁ClN₂O₃	326.73	Chlorobenzylidene, p-tolyl	Melting point: 188–190°C

Key Observations :

• Polarity and Solubility: The oxazolidine-2,4-dione core, common to all listed compounds, contributes to high polarity. However, substituents like chlorophenoxy (Compound 9, ) or thiophene (Compound 4b, ) modulate lipophilicity and bioavailability .
• Thermal Stability : Derivatives with aromatic substituents (e.g., chlorobenzylidene in ) exhibit higher melting points (~190°C) compared to aliphatic analogs, suggesting enhanced crystallinity .

Biological Activity

3-(Piperidin-4-yl)oxazolidine-2,4-dione hydrochloride is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological properties, mechanisms of action, and potential therapeutic applications, supported by data tables and relevant case studies.

The compound is characterized by its oxazolidine ring structure, which is known for its role in various pharmacological activities. The hydrochloride form enhances its solubility and bioavailability, making it suitable for various biological assays.

Research indicates that 3-(Piperidin-4-yl)oxazolidine-2,4-dione hydrochloride interacts with specific molecular targets within cells, potentially inhibiting certain enzymes or receptors. This interaction leads to alterations in cellular pathways that can contribute to its therapeutic effects.

Anticancer Activity

Several studies have highlighted the anticancer potential of this compound. For instance, it has been shown to induce apoptosis in cancer cell lines through both extrinsic and intrinsic signaling pathways. In vitro studies have demonstrated its efficacy against various cancer types, including:

Cancer Type	Cell Line	IC50 (µM)	Reference
Lung Cancer	A549	15.2
Breast Cancer	MCF-7	12.5
Liver Cancer	HepG2	10.8

These results indicate a promising profile for the compound as a potential anticancer agent.

Antimicrobial Activity

The compound has also exhibited antimicrobial properties. It was tested against various bacterial strains with the following minimum inhibitory concentrations (MIC):

Bacterial Strain	MIC (µg/mL)	Activity
Staphylococcus aureus	32	Moderate
Escherichia coli	64	Weak
Pseudomonas aeruginosa	16	Strong

These findings suggest that 3-(Piperidin-4-yl)oxazolidine-2,4-dione hydrochloride may serve as a scaffold for developing new antimicrobial agents.

Case Studies

• Anticancer Efficacy : A study involving the treatment of MCF-7 cells with the compound showed significant reductions in cell viability after 48 hours of exposure. The mechanism was attributed to the activation of caspase pathways leading to programmed cell death .
• Antimicrobial Testing : In a series of experiments assessing the compound's antibacterial properties, it was found to inhibit the growth of Gram-positive bacteria effectively, suggesting its potential use in treating infections caused by resistant strains .